Cas no 133044-38-9 (2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)-)

2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)- structure
133044-38-9 structure
Product name:2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)-
CAS No:133044-38-9
MF:C12H13NO2S
MW:235.30212187767
CID:3709173
PubChem ID:10059980

2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone, 3-methyl-6-(1-oxobutyl)-
    • DTXSID301254782
    • 133044-38-9
    • 3-Methyl-6-(1-oxobutyl)-2(3H)-benzothiazolone
    • SCHEMBL9686057
    • Inchi: InChI=1S/C12H13NO2S/c1-3-4-10(14)8-5-6-9-11(7-8)16-12(15)13(9)2/h5-7H,3-4H2,1-2H3
    • InChI Key: KQLNNJCDERRVGC-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 235.06669983Da
  • Monoisotopic Mass: 235.06669983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.7Ų
  • XLogP3: 2.5

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